Cas no 53581-92-3 (4-(2,4,6-trimethoxyphenyl)butan-2-one)

• Product Name: 4-(2,4,6-trimethoxyphenyl)butan-2-one
• CAS No: 53581-92-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 2830810
• PubChem ID: 602547
• Update Time: 2025-09-20

4-(2,4,6-trimethoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trimethoxyphenyl)butan-2-one
• 4-(2,4,6-Trimethoxyphenyl)-2-butanone #
• 2-Butanone, 4-(2,4,6-trimethoxyphenyl)-
• DTXCID30296277
• SCHEMBL6475818
• EN300-1829654
• AKOS015260007
• 53581-92-3
• 2-Butanone,4-(2,4,6-trimethoxyphenyl)
• JQMULQORVMCMQE-UHFFFAOYSA-N
• DTXSID20345203

• Inchi： 1S/C13H18O4/c1-9(14)5-6-11-12(16-3)7-10(15-2)8-13(11)17-4/h7-8H,5-6H2,1-4H3
• InChI Key： JQMULQORVMCMQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CCC(C)=O)OC)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles